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Compound of Interest

Compound Name: 5'-Methylthioadenosine-13C6

Cat. No.: B12420394 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of 5'-Methylthioadenosine-13C6, fostering a secure research

environment.

5'-Methylthioadenosine-13C6 is a stable isotope-labeled nucleoside analog. While stable

isotopes are not radioactive, the base compound, 5'-Methylthioadenosine, presents several

health hazards that must be addressed through proper handling procedures and the use of

appropriate personal protective equipment (PPE).

Hazard and Exposure Summary
According to its Safety Data Sheet (SDS), 5'-Methylthioadenosine-13C6 is classified with the

following hazards:

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Irritation Category 2 H315: Causes skin irritation.[1]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1]
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Personal Protective Equipment (PPE) Protocol
A thorough risk assessment should be conducted for any procedure involving this compound.

[2] The following PPE is the minimum requirement for handling 5'-Methylthioadenosine-13C6,

particularly in its powdered form.

PPE Category Recommended Equipment Rationale

Eye and Face Protection

Chemical safety goggles. A

face shield should be worn

over goggles when there is a

risk of splashing.[2][3]

Protects against eye irritation

from dust or splashes.

Hand Protection

Disposable nitrile gloves are

suitable for incidental contact.

[2] For prolonged handling or

when preparing solutions,

consider double-gloving or

using thicker, chemical-

resistant gloves.

Prevents skin irritation upon

contact.[1]

Body Protection

A laboratory coat is mandatory

to protect skin and clothing.[2]

[3]

Provides a barrier against

accidental spills and

contamination.

Respiratory Protection

When handling the powder

outside of a certified chemical

fume hood or other ventilated

enclosure, a NIOSH-approved

N95 or higher-rated particulate

respirator is required.[2]

Prevents respiratory tract

irritation from airborne

particles.[1]

Operational Plan: From Receipt to Disposal
Following a structured operational plan minimizes the risk of exposure and ensures the integrity

of the compound.
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Preparation & Handling

Waste Management

Weighing in
Ventilated Enclosure

Solution Preparation
in Fume Hood

Experimental Use:
Follow Protocol

Collect Contaminated Waste
(PPE, labware)

Dispose as Chemical Waste
(Follow EHS Guidelines)

Receiving:
Inspect Package Integrity

Storage:
Cool, Dry, Well-Ventilated

Secure & Log

Use Secondary Containment

Spill Cleanup:
Use Spill Kit

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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